Cas no 1295507-13-9 (4-Fluoro-2-vinylphenol)
4-Fluoro-2-vinylphenol Chemical and Physical Properties
Names and Identifiers
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- 4-Fluoro-2-vinylphenol
- 2-Vinyl-4-fluorophenol
- 2-ethenyl-4-fluorophenol
- OEHXEZQFNWLCNU-UHFFFAOYSA-N
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- MDL: MFCD24715282
- Inchi: 1S/C8H7FO/c1-2-6-5-7(9)3-4-8(6)10/h2-5,10H,1H2
- InChI Key: OEHXEZQFNWLCNU-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=C)C=1)O
Computed Properties
- Exact Mass: 138.048093005g/mol
- Monoisotopic Mass: 138.048093005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 2.4
4-Fluoro-2-vinylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F197670-125mg |
4-Fluoro-2-vinylphenol |
1295507-13-9 | 125mg |
$ 510.00 | 2022-06-05 | ||
| TRC | F197670-250mg |
4-Fluoro-2-vinylphenol |
1295507-13-9 | 250mg |
$ 850.00 | 2022-06-05 | ||
| Enamine | EN300-2005537-1g |
2-ethenyl-4-fluorophenol |
1295507-13-9 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-2005537-5g |
2-ethenyl-4-fluorophenol |
1295507-13-9 | 5g |
$2235.0 | 2023-09-16 | ||
| Enamine | EN300-2005537-10g |
2-ethenyl-4-fluorophenol |
1295507-13-9 | 10g |
$3315.0 | 2023-09-16 | ||
| Enamine | EN300-2005537-0.05g |
2-ethenyl-4-fluorophenol |
1295507-13-9 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-2005537-0.1g |
2-ethenyl-4-fluorophenol |
1295507-13-9 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-2005537-0.25g |
2-ethenyl-4-fluorophenol |
1295507-13-9 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-2005537-0.5g |
2-ethenyl-4-fluorophenol |
1295507-13-9 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-2005537-1.0g |
2-ethenyl-4-fluorophenol |
1295507-13-9 | 1g |
$1157.0 | 2023-06-02 |
4-Fluoro-2-vinylphenol Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-Fluoro-2-vinylphenol
Recent Advances in the Application of 4-Fluoro-2-vinylphenol (CAS: 1295507-13-9) in Chemical Biology and Pharmaceutical Research
4-Fluoro-2-vinylphenol (CAS: 1295507-13-9) is a fluorinated phenolic compound that has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound serves as a versatile building block in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies and imaging agents.
One of the key areas of interest is the role of 4-Fluoro-2-vinylphenol in the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The vinyl group in 4-Fluoro-2-vinylphenol provides a reactive site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.
Recent research has demonstrated the utility of 4-Fluoro-2-vinylphenol in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into kinase inhibitors has been shown to improve their selectivity and potency. A study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a series of fluorinated kinase inhibitors using 4-Fluoro-2-vinylphenol as a key intermediate. The resulting compounds exhibited enhanced inhibitory activity against specific kinase targets, with improved pharmacokinetic profiles.
In addition to its applications in drug discovery, 4-Fluoro-2-vinylphenol has also been explored in the field of chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions and enzyme mechanisms. For instance, a recent study in ACS Chemical Biology (2023) described the use of 4-Fluoro-2-vinylphenol-derived fluorescent probes to visualize the activity of certain enzymes in live cells. This approach provides valuable insights into the spatiotemporal regulation of enzymatic activity, which is crucial for understanding disease mechanisms.
The synthetic accessibility of 4-Fluoro-2-vinylphenol has further contributed to its widespread adoption in research. Several efficient synthetic routes have been developed, including palladium-catalyzed cross-coupling reactions and direct fluorination of phenolic precursors. These methods enable the large-scale production of 4-Fluoro-2-vinylphenol, facilitating its use in both academic and industrial settings.
Looking ahead, the potential applications of 4-Fluoro-2-vinylphenol are expected to expand further. Ongoing research is exploring its use in the development of next-generation therapeutics, such as PROTACs (proteolysis-targeting chimeras) and radiopharmaceuticals. The combination of its fluorinated and vinyl functionalities makes it a promising candidate for these cutting-edge technologies.
In conclusion, 4-Fluoro-2-vinylphenol (CAS: 1295507-13-9) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility, synthetic accessibility, and potential for diverse applications underscore its importance in the field. Continued exploration of this compound is likely to yield further breakthroughs in drug discovery and beyond.
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